Cas no 8006-22-2 (Benzoic acid,3,4,5-trihydroxy-, zinc salt, basic)

• Product name: Benzoic acid,3,4,5-trihydroxy-, zinc salt, basic
• CAS No: 8006-22-2
• MF: ₂[C₇H₅O₅-]^.Zn+₂
• MW: 403.6132
• CID: 721526
• PubChem ID: 54684715

Benzoic acid,3,4,5-trihydroxy-, zinc salt, basic Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,4,5-trihydroxy-, zinc salt, basic
• ZINC GALLATE
• zinc,4-carboxy-2,6-dihydroxyphenolate
• CTK5E7429
• EINECS 232-346-5
• Gallic acid,zinc salt,basic
• zinc;4-carboxy-2,6-dihydroxyphenolate
• 8006-22-2
• Gallic acid, zinc salt, basic
• DTXSID30230055
• SCHEMBL438022

• Inchi： InChI=1S/2C7H6O5.Zn/c2*8-4-1-3(7(11)12)2-5(9)6(4)10;/h2*1-2,8-10H,(H,11,12);/q;;+2/p-2
• InChI Key： RKSNLJBWLIWZID-UHFFFAOYSA-L
• SMILES： C1=C(C=C(C(=C1O)[O-])O)C(=O)O.C1=C(C=C(C(=C1O)[O-])O)C(=O)O.[Zn+2]

Computed Properties

• Exact Mass: 401.95700
• Monoisotopic Mass: 401.956538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 202Ų

Experimental Properties

• PSA: 173.98000
• LogP: 0.84650